Cas no 1190-14-3 (4-Bromobutylphosphonic acid)

• Product Name: 4-Bromobutylphosphonic acid
• CAS No: 1190-14-3
• MF: C₄H₁₀BrO₃P
• MW: 216.998161792755
• MDL: MFCD00466589
• CID: 2601041
• PubChem ID: 354333093
• Update Time: 2025-10-29

4-Bromobutylphosphonic acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromobutyl)phosphonic Acid
• 4-bromobutylphosphonic acid
• FCH1651784
• OR323069
• CS-0115735
• B5014
• MFCD00466589
• BAA19014
• C70021
• SCHEMBL4144991
• AKOS026671315
• (4-Bromobutyl)phosphonicacid
• DA-60336
• 1190-14-3
• HY-140328
• BP-21734
• 810-973-0
• 4-Bromobutylphosphonic acid

• MDL： MFCD00466589
• Inchi： 1S/C4H10BrO3P/c5-3-1-2-4-9(6,7)8/h1-4H2,(H2,6,7,8)
• InChI Key： FXFARGAYPHUQQL-UHFFFAOYSA-N
• SMILES： BrCCCCP(=O)(O)O

Computed Properties

• Exact Mass: 215.95509g/mol
• Monoisotopic Mass: 215.95509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: -0.1

Experimental Properties

• Melting Point: 127.0 to 131.0 deg-C

4-Bromobutylphosphonic acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• HazardClass：8
• PackingGroup：III

Related Categories

• Material Chemicals Electrical Materials

Additional information on 4-Bromobutylphosphonic acid

Recent Advances in the Application of 4-Bromobutylphosphonic Acid (CAS: 1190-14-3) in Chemical Biology and Pharmaceutical Research

4-Bromobutylphosphonic acid (CAS: 1190-14-3) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound, characterized by a bromine substituent and a phosphonic acid group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. This research brief aims to summarize the latest findings and applications of 4-bromobutylphosphonic acid, providing insights into its mechanistic roles and therapeutic implications.

One of the most significant applications of 4-bromobutylphosphonic acid is its use in the synthesis of phosphonate-based enzyme inhibitors. Phosphonates are known to mimic the transition states of enzymatic reactions, making them potent inhibitors of enzymes such as proteases and phosphatases. A recent study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-bromobutylphosphonic acid in the design of novel HIV-1 protease inhibitors. The bromine moiety facilitates further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its role in enzyme inhibition, 4-bromobutylphosphonic acid has been explored as a precursor for prodrug development. Prodrug strategies are increasingly employed to improve the pharmacokinetic properties of therapeutic agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of phosphonate prodrugs using 4-bromobutylphosphonic acid as a starting material. These prodrugs exhibited enhanced cellular uptake and sustained release of the active phosphonate, underscoring the compound's utility in drug delivery systems.

Recent advancements in chemical biology have also leveraged 4-bromobutylphosphonic acid for the development of activity-based probes (ABPs). ABPs are powerful tools for studying enzyme activity and identifying novel drug targets. A study in ACS Chemical Biology described the design of a phosphonate-based ABP derived from 4-bromobutylphosphonic acid, which selectively labeled active sites of serine hydrolases in complex proteomes. This approach provides a robust platform for target identification and validation in drug discovery.

Despite its promising applications, challenges remain in the synthesis and handling of 4-bromobutylphosphonic acid. The compound's reactivity and sensitivity to hydrolysis necessitate careful optimization of reaction conditions. Recent work in Organic Process Research & Development has addressed these issues by developing scalable and reproducible synthetic routes. These advancements are critical for ensuring the reliable supply of 4-bromobutylphosphonic acid for both research and industrial applications.

In conclusion, 4-bromobutylphosphonic acid (CAS: 1190-14-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from enzyme inhibition and prodrug development to the design of activity-based probes. Ongoing research efforts are expected to further expand its utility, particularly in the context of targeted therapies and personalized medicine. As the field advances, the integration of 4-bromobutylphosphonic acid into innovative drug discovery platforms will likely yield new therapeutic opportunities.